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Compound of Interest

Compound Name:
(4-Hydroxybutyl) hydrogen

succinate

Cat. No.: B1616101 Get Quote

Essential Safety and Handling Guide for (4-
Hydroxybutyl) Hydrogen Succinate
Disclaimer: A specific Safety Data Sheet (SDS) for (4-Hydroxybutyl) hydrogen succinate
(CAS No. 56149-52-1) is not readily available in the public domain. The following guidance is

based on general principles of laboratory safety for handling chemicals with unknown

toxicological properties. It is imperative to treat this substance as potentially hazardous and to

exercise caution.

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling (4-Hydroxybutyl) hydrogen
succinate. The information is designed to provide immediate, procedural guidance for safe

operations and disposal.

Chemical and Physical Properties
Limited quantitative data is available for (4-Hydroxybutyl) hydrogen succinate. The following

table summarizes known physical properties.[1]
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Property Value

CAS Number 56149-52-1

Molecular Formula C₈H₁₄O₅

Molecular Weight 190.19 g/mol

Boiling Point 373.6°C at 760 mmHg

Flash Point 150.6°C

Density 1.217 g/cm³

Vapor Pressure 4.16E-07 mmHg at 25°C

Note: Occupational exposure limits (e.g., PEL, TLV) have not been established for this

compound.

Operational Plan: Safe Handling and Storage
Due to the absence of specific hazard data, a conservative approach to handling is required.

The following procedures are recommended to minimize potential exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling substances with unknown hazards.

Eye and Face Protection: Wear chemical safety goggles that provide a tight seal. For

operations with a higher risk of splashing, a face shield should be worn in addition to

goggles.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Change gloves

immediately if they become contaminated.

Lab Coat: A buttoned lab coat should be worn to protect street clothing.
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Additional Protection: For larger quantities or when there is a significant risk of contact,

consider wearing an impervious apron and shoe covers.

Respiratory Protection:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation of any potential vapors or aerosols.

If engineering controls are not sufficient or during a spill, a NIOSH-approved respirator

may be necessary.

Handling Procedures
Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[2]

Use the smallest quantity of the chemical necessary for the experiment.

Prepare a designated area for handling the substance.

Wash hands thoroughly with soap and water after handling.[2]

Storage Requirements
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Consult guidelines for storing chemicals with similar functional groups (carboxylic acids,

alcohols) if specific incompatibility data is unavailable.

Emergency and First Aid Plan
Immediate response is critical in the event of an exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical
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attention.

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and plenty of water.[3] If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration.[3] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water.[2] Seek immediate medical

attention.

Disposal Plan
All waste materials containing (4-Hydroxybutyl) hydrogen succinate should be treated as

hazardous waste.

Waste Collection: Collect all waste, including contaminated disposables (e.g., gloves, paper

towels), in a designated and properly labeled hazardous waste container.

Disposal: Dispose of the chemical waste in accordance with all local, regional, and national

environmental regulations. Do not dispose of it down the drain or in regular trash.

Chemical Spill Response Workflow
The following diagram outlines the logical steps for responding to a chemical spill of a

substance with unknown hazards.
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Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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